Cas no 2229418-68-0 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine
• CAS No: 2229418-68-0
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6027944
• PubChem ID: 165609327
• Update Time: 2025-06-15

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine
• EN300-1752293
• 2229418-68-0

• Inchi： 1S/C13H15N3O/c1-2-16-6-5-10-7-9(3-4-12(10)16)11-8-13(14)17-15-11/h3-4,7-8H,2,5-6,14H2,1H3
• InChI Key： VAPQVZKMOSNXNV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC3=C(C=2)CCN3CC)=N1)N

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine

Introduction to 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine (CAS No: 2229418-68-0)

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229418-68-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound combines an indole moiety with an oxazole ring, which is a configuration that has been widely explored for its potential therapeutic applications.

The indole ring in 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amine is a well-known pharmacophore in drug discovery, renowned for its presence in numerous bioactive natural products and synthetic molecules. Indole derivatives have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the indole scaffold into the molecular structure of this compound suggests that it may possess similar biological effects, although this requires further experimental validation.

The oxazole ring component of 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-1,2-oxazol-5-amino adds another layer of complexity to its potential biological activity. Oxazole derivatives are known for their role in various pharmacological applications, including as anticonvulsants, antifungals, and anti-inflammatory agents. The combination of the indole and oxazole moieties in this compound may synergistically enhance its biological activity, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential targets for 3-(1-ethyl-2,3-dihydro-1H-indol)-5-y]-1,2-oazol]-5-amino (CAS No: 2229418 68 0). By leveraging these technologies, scientists have been able to propose plausible mechanisms of action for this compound based on its structural features.

In vitro studies have begun to shed light on the potential biological activities of 3-(1ethyl 23 dihydro 11 indol 5 yl)12 oxazol 51 amino (CAS No: 2229418 68 0). Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary data indicate that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response. Additionally, the compound has shown promise in disrupting signaling pathways that are associated with cancer cell proliferation.

The synthesis of 3-(1ethyl23dihydro11indol5yl)12oxazol51amino (CAS No: 2229418 68 0) represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups to construct the desired indole and oxazole moieties. Researchers have employed various catalytic methods and protecting group strategies to achieve high yields and purity. The successful synthesis of this compound underscores the growing capability of synthetic chemists to create complex molecules with tailored biological properties.

One of the most exciting aspects of studying 3-(1ethyl23dihydro11indol5yl)12oxazol51amino (CAS No: 2229418 68 0) is its potential as a lead compound for drug development. By understanding its structure-function relationships, scientists can modify its chemical framework to enhance its potency and selectivity. This approach is particularly relevant in the context of developing next-generation therapeutics that target specific disease mechanisms with minimal side effects.

The pharmaceutical industry has long been interested in indole derivatives due to their versatility and bioactivity. The discovery of new compounds like 3-(1ethyl23dihydro11indol5yl)12oxazol51amino (CAS No: 2229418 68 0) continues to expand the chemical space available for drug discovery. This expansion is crucial for addressing unmet medical needs and developing treatments for complex diseases such as cancer and inflammatory disorders.

As research progresses, it is anticipated that 3-(1ethyl23dihydro11indol5yl)12oxazol51amino (CAS No: 2229418 68 0) will be further investigated both in vitro and in vivo. These studies will provide a more comprehensive understanding of its biological activity and potential therapeutic applications. Additionally, collaborations between synthetic chemists, biologists, and pharmacologists will be essential for translating laboratory findings into clinical reality.

The development of novel pharmaceuticals is a lengthy and complex process that requires extensive research and testing. However,3(1ethyl23dihydro11indol5yl)12oxazol51amino(CAS No:2229418680) represents an important step forward in this endeavor. Its unique structural features and promising biological activities make it a compelling candidate for further exploration. As our understanding of disease mechanisms continues to evolve,this compound may play a significant role in the development of new treatments.